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Compound of Interest

Compound Name: Cabotegravir-d5

Cat. No.: B10820234 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cabotegravir is a potent integrase strand transfer inhibitor (INSTI) utilized in the treatment and

prevention of HIV-1 infection.[1][2] In the realm of pharmacokinetic and bioanalytical studies,

stable isotope-labeled internal standards are indispensable for achieving accurate

quantification of drug candidates in biological matrices. Cabotegravir-d5, a deuterated analog

of Cabotegravir, serves this critical role. This technical guide provides an in-depth analysis of

the mass shift and isotopic purity of Cabotegravir-d5, along with the experimental

methodologies used for their characterization.

Molecular Structures and Mass Shift
The key difference between Cabotegravir and Cabotegravir-d5 lies in the substitution of five

hydrogen atoms with five deuterium atoms. This substitution results in a predictable increase in

the molecular weight of the molecule, which is fundamental for its differentiation in mass

spectrometry.

Quantitative Data: Mass and Isotopic Composition
The theoretical monoisotopic masses of Cabotegravir and its deuterated form, along with the

resultant mass shift, are summarized in the table below. These values are calculated based on

the most abundant isotopes of the constituent elements.
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Compound Molecular Formula
Theoretical Monoisotopic
Mass (Da)

Cabotegravir C₁₉H₁₇F₂N₃O₅ 405.1132

Cabotegravir-d5 C₁₉H₁₂D₅F₂N₃O₅ 410.1446

Mass Shift +5.0314

The isotopic purity of a deuterated standard is a critical parameter that ensures minimal cross-

interference with the unlabeled analyte. The specifications for a commercially available

Cabotegravir-d5 standard are presented below.

Parameter Specification

Chemical Purity (HPLC) >95%

Deuterated Forms (d₁-d₅) ≥99%

Experimental Methodologies
Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the definitive technique for

the quantification of Cabotegravir in biological samples, with Cabotegravir-d5 employed as an

internal standard.[1]

Representative LC-MS/MS Protocol
A typical experimental setup for the analysis of Cabotegravir and Cabotegravir-d5 is detailed

below.

Chromatographic Conditions:

LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance

liquid chromatography (UHPLC) system.

Column: A reversed-phase column, such as a Zorbax SB-C18 (50 × 2.1 mm, 5 µm), is

commonly used.
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Mobile Phase: An isocratic or gradient elution with a mixture of methanol and an aqueous

buffer (e.g., 5 mM ammonium acetate) is often employed.

Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.6 mL/min.

Column Temperature: Maintained at a constant temperature, for instance, 40°C, to ensure

reproducible retention times.

Mass Spectrometry Conditions:

Mass Spectrometer: A triple quadrupole mass spectrometer is used for its high sensitivity

and selectivity in Multiple Reaction Monitoring (MRM) mode.

Ionization Source: Electrospray ionization (ESI) in the positive ion mode is typically used.

MRM Transitions: The precursor and product ions for both Cabotegravir and Cabotegravir-
d5 are monitored. Representative transitions are provided in the table below. It is noteworthy

that the product ion for Cabotegravir-d5 reflects the 5-Dalton mass increase.

Compound Precursor Ion (m/z) Product Ion (m/z)

Cabotegravir 406.1 142.0[3][4]

Cabotegravir 406.1 281.1

Cabotegravir-d5 411.1 286.1[5]

Ion Source Parameters: Parameters such as ion spray voltage, temperature, nebulizer gas,

and curtain gas are optimized to achieve maximal signal intensity.

Diagrammatic Representations
To visually articulate the concepts discussed, the following diagrams have been generated

using the Graphviz DOT language.
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Chemical Structures and Mass Shift

Cabotegravir
(C19H17F2N3O5)

Mass: 405.1132 Da

Deuteration
(+5 Deuterium Atoms)

+5.0314 Da Cabotegravir-d5
(C19H12D5F2N3O5)
Mass: 410.1446 Da

Click to download full resolution via product page

Caption: Logical relationship between Cabotegravir and Cabotegravir-d5, illustrating the mass

shift.
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Experimental Workflow for Isotopic Purity Analysis

Sample Preparation
(Cabotegravir-d5 Solution)

LC Separation
(Reversed-Phase HPLC)

MS Analysis
(Full Scan or SIM Mode)

Data Processing
(Mass Spectrum Analysis)

Isotopic Purity Determination
(% Deuteration)

Click to download full resolution via product page

Caption: A generalized experimental workflow for determining the isotopic purity of

Cabotegravir-d5.

Conclusion
The well-defined mass shift of +5.0314 Da and high isotopic purity (≥99% d₁-d₅) of

Cabotegravir-d5 establish it as a reliable internal standard for the sensitive and accurate

quantification of Cabotegravir in complex biological matrices. The LC-MS/MS methodology

outlined provides a robust framework for its application in preclinical and clinical drug
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development. The precise characterization of such stable isotope-labeled standards is

paramount to the integrity of bioanalytical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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